Cas no 1342900-34-8 (N1-Ethyl-N1-(oxan-4-yl)benzene-1,4-diamine)

• Product Name: N1-Ethyl-N1-(oxan-4-yl)benzene-1,4-diamine
• CAS No: 1342900-34-8
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5048105
• Update Time: 2025-05-20

N1-Ethyl-N1-(oxan-4-yl)benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N1-ethyl-N1-(oxan-4-yl)benzene-1,4-diamine
• 4-N-ethyl-4-N-(oxan-4-yl)benzene-1,4-diamine
• N1-Ethyl-N1-(oxan-4-yl)benzene-1,4-diamine

• Inchi： 1S/C13H20N2O/c1-2-15(13-7-9-16-10-8-13)12-5-3-11(14)4-6-12/h3-6,13H,2,7-10,14H2,1H3
• InChI Key： DESIAFZSBXKACD-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(C1C=CC(=CC=1)N)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• XLogP3: 2.1
• Topological Polar Surface Area: 38.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N1-Ethyl-N1-(oxan-4-yl)benzene-1,4-diamine

N1-Ethyl-N1-(oxan-4-yl)benzene-1,4-diamine (CAS No. 1342900-34-8)

N1-Ethyl-N1-(oxan-4-yl)benzene-1,4-diamine is a versatile organic compound with the CAS registry number 1342900-34-8. This compound belongs to the class of benzene diamines, which are widely used in various chemical industries due to their unique properties and reactivity. The molecule features a benzene ring with two amine groups at the 1 and 4 positions, one of which is substituted with an ethyl group and an oxan group at the nitrogen atom. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it suitable for a range of applications.

The structure of N1-Ethyl-N1-(oxan-4-yl)benzene-1,4-diamine consists of a benzene ring with two amine groups. The amine at position 1 is substituted with an ethyl group and an oxan group, while the amine at position 4 remains unsubstituted. The oxan group, also known as a tetrahydropyran group, introduces a cyclic ether moiety into the molecule. This cyclic structure can influence the compound's solubility, stability, and reactivity in different chemical environments.

Recent studies have highlighted the potential of N1-Ethyl-N1-(oxan-4-yl)benzene-1,4-diamine in various chemical reactions. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials such as polyamides and polyurethanes. The compound's ability to undergo nucleophilic aromatic substitution reactions has been particularly valuable in these applications. Additionally, its use in drug design has been investigated due to its potential to act as a bioisostere or scaffold for pharmacologically active compounds.

The synthesis of N1-Ethyl-N1-(oxan-4-yl)benzene-1,4-diamine typically involves multi-step processes that include nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of palladium catalysts in cross-coupling reactions has been reported to significantly improve yields and reduce reaction times.

In terms of physical properties, N1-Ethyl-N1-(oxan-4-yl)benzene-1,4-diamine exhibits a melting point of approximately 250°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for solution-phase reactions. The compound is stable under normal storage conditions but may degrade under harsh acidic or basic conditions.

The application of N1-Ethyl-N1-(oxan-4-yl)benzene-1,4-diamine extends beyond traditional chemical synthesis. Recent research has explored its use in catalysis, where it serves as a ligand or template for metal complexes. For example, its ability to coordinate with transition metals has been leveraged in asymmetric catalysis and enantioselective reactions.

In conclusion, N1-Ethyl-N1-(oxan